![molecular formula C8H15N3O B6268060 [(2-azidoethoxy)methyl]cyclopentane CAS No. 1909325-01-4](/img/no-structure.png)
[(2-azidoethoxy)methyl]cyclopentane
Description
[(2-azidoethoxy)methyl]cyclopentane, also known as 2-AEP, is a cyclic ether compound with a molecular formula of C6H11NO3. It is an organic compound that has been widely studied for its potential applications in various scientific research fields. This compound is of particular interest due to its unique chemical structure and its ability to form covalent bonds with other molecules.
Scientific Research Applications
Drug Discovery and Development
The azido group in [(2-azidoethoxy)methyl]cyclopentane can be utilized in the synthesis of pharmacologically active molecules. For instance, it can be involved in the derivatization of natural compounds like celastrol, which has shown potential therapeutic properties for the treatment of rheumatoid arthritis . The azido group facilitates the attachment of PEG (polyethylene glycol) chains, which can improve drug solubility and bioavailability.
Molecular Docking Studies
The azidoethoxy moiety can be used to predict the binding mode between synthesized compounds and biological targets. Molecular docking studies can be conducted to forecast interactions with proteins such as the sarco-endoplasmic reticulum Ca2+ transport ATPase (SERCA), which is significant in developing novel therapeutics .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [(2-azidoethoxy)methyl]cyclopentane involves the reaction of cyclopentanemethanol with 2-azidoethanol in the presence of a strong acid catalyst, followed by reduction of the resulting azide intermediate with a reducing agent such as sodium borohydride.", "Starting Materials": [ "Cyclopentanemethanol", "2-Azidoethanol", "Strong acid catalyst", "Reducing agent (e.g. sodium borohydride)" ], "Reaction": [ "Step 1: Add cyclopentanemethanol and 2-azidoethanol to a reaction flask.", "Step 2: Add a strong acid catalyst, such as sulfuric acid or p-toluenesulfonic acid, to the reaction flask.", "Step 3: Heat the reaction mixture to reflux for several hours, until the azide intermediate is formed.", "Step 4: Cool the reaction mixture and add a reducing agent, such as sodium borohydride, to the flask.", "Step 5: Stir the reaction mixture for several hours, until the reduction is complete.", "Step 6: Purify the product by column chromatography or recrystallization." ] } | |
CAS RN |
1909325-01-4 |
Product Name |
[(2-azidoethoxy)methyl]cyclopentane |
Molecular Formula |
C8H15N3O |
Molecular Weight |
169.2 |
Purity |
95 |
Origin of Product |
United States |
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